Cas no 2172034-46-5 (2-{(5-propylpyridin-3-yl)sulfanylmethyl}morpholine)

• Product Name: 2-{(5-propylpyridin-3-yl)sulfanylmethyl}morpholine
• CAS No: 2172034-46-5
• MF: C₁₃H₂₀N₂OS
• MW: 252.375701904297
• CID: 6524369
• PubChem ID: 165529878
• Update Time: 2025-05-21

2-{(5-propylpyridin-3-yl)sulfanylmethyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 2-{(5-propylpyridin-3-yl)sulfanylmethyl}morpholine
• 2-{[(5-propylpyridin-3-yl)sulfanyl]methyl}morpholine
• 2172034-46-5
• EN300-1478460

• Inchi： 1S/C13H20N2OS/c1-2-3-11-6-13(9-15-7-11)17-10-12-8-14-4-5-16-12/h6-7,9,12,14H,2-5,8,10H2,1H3
• InChI Key： GPDHYVRBCASBGF-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C=1)CCC)CC1CNCCO1

Computed Properties

• Exact Mass: 252.12963444g/mol
• Monoisotopic Mass: 252.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-{(5-propylpyridin-3-yl)sulfanylmethyl}morpholine

Exploring the Chemistry and Applications of 2-{(5-propylpyridin-3-yl)sulfanylmethyl}morpholine (CAS No. 2172034-46-5)

The compound 2-{(5-propylpyridin-3-yl)sulfanylmethyl}morpholine (CAS No. 2172034-46-5) is a fascinating molecule that has garnered attention in the field of medicinal chemistry and drug discovery. This heterocyclic compound combines a morpholine ring with a pyridine derivative, linked via a sulfanylmethyl bridge. Such structural features make it a promising candidate for various pharmaceutical applications, particularly in the development of novel therapeutic agents.

One of the key reasons for the growing interest in 2-{(5-propylpyridin-3-yl)sulfanylmethyl}morpholine is its potential role in targeting neurological disorders. Recent studies have highlighted the importance of morpholine-containing compounds in modulating neurotransmitter systems, which could be beneficial for conditions like depression, anxiety, and neurodegenerative diseases. The pyridine moiety, on the other hand, is known for its ability to enhance bioavailability and metabolic stability, making this compound a valuable scaffold for drug design.

In addition to its pharmaceutical potential, 2-{(5-propylpyridin-3-yl)sulfanylmethyl}morpholine has also been explored in the field of agrochemicals. The sulfanylmethyl linkage provides unique reactivity that can be harnessed for the development of new pesticides and herbicides. Researchers are particularly interested in how this compound interacts with enzymes in pests, offering a potential pathway for more sustainable and targeted agricultural solutions.

The synthesis of 2-{(5-propylpyridin-3-yl)sulfanylmethyl}morpholine involves a series of well-documented chemical reactions, including the functionalization of the pyridine ring and the subsequent coupling with the morpholine moiety. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, which is crucial for both research and industrial applications. The CAS No. 2172034-46-5 serves as a unique identifier, ensuring accurate tracking and regulatory compliance.

From a market perspective, the demand for 2-{(5-propylpyridin-3-yl)sulfanylmethyl}morpholine is expected to grow, driven by its versatility and the increasing focus on personalized medicine. Pharmaceutical companies are investing heavily in the development of morpholine-based drugs, and this compound fits well into that trend. Furthermore, the agrochemical sector is seeking innovative solutions to address food security challenges, and compounds like this could play a pivotal role.

For researchers and industry professionals, understanding the physicochemical properties of 2-{(5-propylpyridin-3-yl)sulfanylmethyl}morpholine is essential. The compound exhibits moderate solubility in organic solvents, which is advantageous for formulation development. Its stability under various pH conditions also makes it suitable for oral and topical applications. These characteristics are often queried in academic and industrial databases, reflecting the compound's relevance in current scientific discourse.

In conclusion, 2-{(5-propylpyridin-3-yl)sulfanylmethyl}morpholine (CAS No. 2172034-46-5) represents a compelling area of study with broad applications in medicine and agriculture. Its unique structural features, combined with its synthetic accessibility, position it as a valuable tool for researchers aiming to address some of the most pressing challenges in these fields. As the scientific community continues to explore its potential, this compound is likely to remain a topic of significant interest and innovation.